Cas no 2100-17-6 (4-Pentenal)
4-Pentenal structure
Product Name:4-Pentenal
CAS No:2100-17-6
MF:C5H8O
MW:84.1164216995239
MDL:MFCD00151841
CID:84121
Update Time:2026-05-14
4-Pentenal Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentenal
- pent-4-enal
- 4-penten-1-al
- 4-pentenylaldehyde
- allylacetaldehyde
- EINECS 218-265-8
- Pent-4-en-1-al
- penten-4-al
-
- MDL： MFCD00151841
- Inchi： InChI=1S/C5H8O/c1-2-3-4-5-6/h2,5H,1,3-4H2
- InChI Key： QUMSUJWRUHPEEJ-UHFFFAOYSA-N
- SMILES： C=CCCC=O
- BRN： 1734369
Computed Properties
- Exact Mass: 84.05750
- Monoisotopic Mass: 84.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 3
- Complexity: 47.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.8
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.812±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: -89.95°C
- Boiling Point: 103-110 ºC (760 Torr)
- Flash Point: -3.4±7.8 ºC,
- Refractive Index: 1.4191 (589.3 nm 20 ºC)
- Solubility: Slightly soluble (11 g/l) (25 º C),
- Water Partition Coefficient: Immiscible with water.
- PSA: 17.07000
- LogP: 1.15150
- Sensitiveness: Air Sensitive
- FEMA: 4262 | 4-PENTENAL
- Solubility: Soluble in ether \ acetone
4-Pentenal Security Information
- Hazardous Material transportation number：1989
- WGK Germany：3
- Hazard Category Code： 10-20/21/22
- Safety Instruction： S26; S36/37/39
- RTECS：SB1575000
-
Hazardous Material Identification：
- HazardClass：3
- PackingGroup：II
- TSCA：Yes
- Packing Group：II
- Hazard Level：8
- Safety Term：8
- Packing Group：II
- Risk Phrases：R10; R20/21/22
4-Pentenal Customs Data
- HS CODE：2912190090
- Customs Data：
China Customs Code:
2912190090Overview:
HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
4-Pentenal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-NQ831-250mg |
4-Pentenal |
2100-17-6 | 97% | 250mg |
￥396.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-NQ831-1g |
4-Pentenal |
2100-17-6 | 97% | 1g |
￥1084.0 | 2022-07-29 | |
| TRC | P227405-250mg |
4-Pentenal |
2100-17-6 | 250mg |
$ 121.00 | 2023-09-06 | ||
| TRC | P227405-500mg |
4-Pentenal |
2100-17-6 | 500mg |
$ 150.00 | 2023-09-06 | ||
| TRC | P227405-1g |
4-Pentenal |
2100-17-6 | 1g |
$ 201.00 | 2023-09-06 | ||
| TRC | P227405-2.5g |
4-Pentenal |
2100-17-6 | 2.5g |
$471.00 | 2023-05-17 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P54340-1g |
Pent-4-enal |
2100-17-6 | 1g |
¥438.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P54340-5g |
Pent-4-enal |
2100-17-6 | 5g |
¥2218.0 | 2021-09-08 | ||
| abcr | AB146872-1 g |
4-Pentenal, 95%; . |
2100-17-6 | 95% | 1g |
€75.20 | 2022-03-25 | |
| abcr | AB146872-5 g |
4-Pentenal, 95%; . |
2100-17-6 | 95% | 5g |
€197.00 | 2022-03-25 |
4-Pentenal Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2100-17-6)Pent-4-enal
Order Number:LE7985;LE1903961
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com
4-Pentenal Related Literature
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1. 799. α-Allylated acetaldehydesR. F. Webb,A. J. Duke,J. A. Parsons J. Chem. Soc. 1961 4092
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2. Isolation and direct observation of intramolecular hydroacylation of a cis-hydridopent-4-enoylrhodium(III) complexDavid Milstein J. Chem. Soc. Chem. Commun. 1982 1357
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3. Simple syntheses of dihydrojasmone and cis-jasmone via 1,4-diketonesChittoor S. Subramaniam,Pulikkottil J. Thomas,Vasant R. Mamdapur,Mohindra S. Chadha J. Chem. Soc. Perkin Trans. 1 1979 2346
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4. Gamma-radiolysis of cyclopentanone. Part 2.—Products from C—C bond cleavageDavid L. Dugle,Gordon R. Freeman Trans. Faraday Soc. 1965 61 1174
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5. A comparison of the MNDO and AM1 SCF-MO energy surfaces for dipolar cycloaddition and [3,3] sigmatropic reactionsLebert Grierson,M. John Perkins,Henry S. Rzepa J. Chem. Soc. Chem. Commun. 1987 1779
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2100-17-6)Pent-4-enal
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry